2-Undecanone 2-Undecanone , also known as 2-hendecanone or undecan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is a creamy, fatty, and floral tasting compound that can be found in a number of food items such as cloves, herbs and spices, pepper (spice), and fruits. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Undecan-2-one is a dialkyl ketone with methyl and nonyl as the two alkyl groups. It has a role as a rodenticide and a plant metabolite. It is a dialkyl ketone and a methyl ketone.
Brand Name: Vulcanchem
CAS No.: 112-12-9
VCID: VC0123061
InChI: InChI=1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3
SMILES: CCCCCCCCCC(=O)C
Molecular Formula: C11H22O
Molecular Weight: 170.29 g/mol

2-Undecanone

CAS No.: 112-12-9

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VCID: VC0123061

Molecular Formula: C11H22O

Molecular Weight: 170.29 g/mol

2-Undecanone - 112-12-9

CAS No. 112-12-9
Product Name 2-Undecanone
Molecular Formula C11H22O
Molecular Weight 170.29 g/mol
IUPAC Name undecan-2-one
Standard InChI InChI=1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3
Standard InChIKey KYWIYKKSMDLRDC-UHFFFAOYSA-N
SMILES CCCCCCCCCC(=O)C
Canonical SMILES CCCCCCCCCC(=O)C
Boiling Point 231.5 °C
Colorform Oily liquid
Colorless liquid
Density 0.8260 to 0.8263 at 20 °C/4 °C
0.822 -0.826
Flash Point 192 °F (89 °C) (Closed cup)
Melting Point 15.0 °C
Fp 15 °
15 °C
15°C
Physical Description Liquid
colourless to pale yellow liquid with a citrus, fatty, rue-like odou
Description , also known as 2-hendecanone or undecan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is a creamy, fatty, and floral tasting compound that can be found in a number of food items such as cloves, herbs and spices, pepper (spice), and fruits. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Undecan-2-one is a dialkyl ketone with methyl and nonyl as the two alkyl groups. It has a role as a rodenticide and a plant metabolite. It is a dialkyl ketone and a methyl ketone.
Shelf Life Stable at room temperature. Slight discoloration was observed over an extended period of time.
One year of storage at room temperature did not produce any significant change regarding purity, color, specific gravity, and refractive index.
Solubility Insoluble in water. Soluble in ethanol, ether, acetone, benzene, carbon tetrachloride, chloroform.
In water, 20 mg/L at 25 °C (est)
soluble in alcohol and oil; insoluble in water
1 ml in 1 ml 95% alcohol (in ethanol)
Synonyms 2-Hendecanone; BioUD; BioUD 30; BioUD 8; Methyl n-Nonyl Ketone; Methyl Nonyl Ketone; Mostique EGX 101; NSC 4028; Nonyl Methyl Ketone
Vapor Density 5.9 (Air = 1)
Vapor Pressure 0.04 mmHg
4.1X10-2 mm Hg
PubChem Compound 8163
Last Modified Nov 11 2021
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